Cas no 1415741-96-6 (7-Fluoro-3-methoxy-1H-indazole)

• Product Name: 7-Fluoro-3-methoxy-1H-indazole
• CAS No: 1415741-96-6
• MF: C₈H₇FN₂O
• MW: 166.152384996414
• CID: 4820934
• Update Time: 2025-11-06

7-Fluoro-3-methoxy-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-3-methoxy-1H-indazole
• 1H-Indazole, 7-fluoro-3-methoxy-
• 7-Fluoro-3-methoxy-1H-indazole

• Inchi： 1S/C8H7FN2O/c1-12-8-5-3-2-4-6(9)7(5)10-11-8/h2-4H,1H3,(H,10,11)
• InChI Key： CYLRMIWYRZQKAP-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2C(=NNC=21)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 2
• Topological Polar Surface Area: 37.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 7-Fluoro-3-methoxy-1H-indazole

Research Brief on 7-Fluoro-3-methoxy-1H-indazole (CAS: 1415741-96-6): Recent Advances and Applications

7-Fluoro-3-methoxy-1H-indazole (CAS: 1415741-96-6) is a fluorinated indazole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. Indazole derivatives are known for their diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The introduction of a fluorine atom and a methoxy group at specific positions in the indazole scaffold enhances its pharmacological profile, making it a promising candidate for further research and development.

Recent studies have focused on the synthesis and characterization of 7-Fluoro-3-methoxy-1H-indazole, as well as its potential as a building block for more complex molecules. The compound's unique structural features, such as the presence of a fluorine atom, can influence its pharmacokinetic properties, including metabolic stability and membrane permeability. These attributes are critical for the design of novel therapeutic agents, particularly in the fields of oncology and neurology.

One of the key areas of investigation has been the role of 7-Fluoro-3-methoxy-1H-indazole in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. Researchers have explored the incorporation of this indazole derivative into kinase inhibitors to enhance selectivity and potency. Preliminary results suggest that the compound's fluorinated moiety can improve binding affinity to target kinases while minimizing off-target effects.

In addition to its potential as a kinase inhibitor scaffold, 7-Fluoro-3-methoxy-1H-indazole has also been investigated for its anti-inflammatory properties. Recent in vitro and in vivo studies have demonstrated that the compound can modulate the activity of key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). These findings highlight its potential as a lead compound for the development of new anti-inflammatory drugs with improved efficacy and safety profiles.

The synthesis of 7-Fluoro-3-methoxy-1H-indazole has been optimized in recent years to achieve higher yields and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, have been employed to streamline the production process. These improvements are crucial for scaling up the compound's production for preclinical and clinical studies.

Despite the promising advancements, challenges remain in the development of 7-Fluoro-3-methoxy-1H-indazole-based therapeutics. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further structural modifications and formulation strategies. Ongoing research aims to overcome these hurdles by exploring novel derivatives and delivery systems.

In conclusion, 7-Fluoro-3-methoxy-1H-indazole (CAS: 1415741-96-6) represents a versatile and pharmacologically relevant scaffold with broad applications in drug discovery. Its unique structural features and biological activities make it a valuable tool for the development of next-generation therapeutics. Continued research and collaboration across academia and industry will be essential to fully realize its potential in addressing unmet medical needs.